Cas no 1610377-07-5 (1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride)

• Product Name: 1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride
• CAS No: 1610377-07-5
• MF: C₁₃H₁₇Cl₂N₅
• MW: 314.213579893112
• CID: 4608967
• Update Time: 2025-11-01

1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine dihydrochloride
• 1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride

• Inchi： 1S/C13H16ClN5.ClH/c14-12-3-1-2-4-13(12)19-11(9-16-17-19)10-18-7-5-15-6-8-18;/h1-4,9,15H,5-8,10H2;1H
• InChI Key： JFGJRRRKSPEJNB-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1=CN=NN1C1C=CC=CC=1Cl.Cl

Additional information on 1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride

Introduction to 1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride (CAS No. 1610377-07-5)

1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride (CAS No. 1610377-07-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CCP for brevity, is a derivative of piperazine and features a unique 1,2,3-triazole moiety. The presence of the chlorophenyl group and the triazole ring system imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of CCP is characterized by a central piperazine ring connected to a 1,2,3-triazole moiety through a methylene bridge. The 2-chlorophenyl substituent adds an additional layer of complexity and functionality to the molecule. This structural arrangement not only enhances the compound's solubility and stability but also influences its pharmacological profile. Recent studies have highlighted the potential of CCP in modulating various biological pathways, including those involved in neurotransmission and inflammation.

In the realm of medicinal chemistry, the design and synthesis of compounds like CCP are driven by the need to develop more effective and safer drugs. The 1,2,3-triazole ring is particularly noteworthy due to its high stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of the molecule to its target proteins. This feature has been exploited in the development of various pharmaceuticals, including antiviral agents and anticancer drugs.

The synthesis of CCP typically involves a multi-step process that includes the formation of the 1,2,3-triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has become a cornerstone in modern organic synthesis due to its reliability and versatility. The subsequent functionalization steps involve the introduction of the piperazine moiety and the chlorophenyl group to yield the final product.

In terms of biological activity, CCP has shown promising results in several preclinical studies. Research has demonstrated its potential as an antagonist for specific serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. Additionally, CCP has exhibited anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. These findings suggest that CCP could be a valuable lead compound for developing new therapeutic agents.

The pharmacokinetic properties of CCP have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. The compound's ability to cross the blood-brain barrier (BBB) is particularly significant for its potential use in central nervous system (CNS) disorders. Preclinical studies have shown that CCP can effectively penetrate the BBB and exert its therapeutic effects within the brain.

Clinical trials are currently underway to further evaluate the safety and efficacy of CCP. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies. The ongoing research aims to explore the full therapeutic potential of CCP, including its use as a standalone treatment or in combination with other medications.

Beyond its therapeutic applications, CCP has also been studied for its potential use in diagnostic imaging. The unique chemical properties of the compound make it suitable for labeling with radiotracers, which can be used in positron emission tomography (PET) scans to visualize specific biological processes within the body. This dual functionality as both a therapeutic agent and a diagnostic tool highlights the versatility of CCP.

In conclusion, 1-{1-(2-Chlorophenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine dihydrochloride (CAS No. 1610377-07-5), or CCP, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for developing new treatments for neurological disorders and inflammatory conditions. As research continues to uncover more about this compound's properties and applications, it is poised to play an important role in advancing healthcare solutions.